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Compound of Interest

Compound Name: Heptyl hexanoate

Cat. No.: B1593790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

heptyl hexanoate, an ester recognized for its characteristic fruity aroma and applications in the

flavor, fragrance, and pharmaceutical industries. This document outlines its fundamental

physicochemical characteristics, details the experimental methodologies for their determination,

and presents the data in a clear, comparative format.

Physicochemical Data Summary
Heptyl hexanoate (C₁₃H₂₆O₂) is the ester formed from the condensation of hexanoic acid and

heptanol. Its physical properties are crucial for its application in various scientific and industrial

fields. The following table summarizes the key physical data for heptyl hexanoate.
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Physical Property Value Units Conditions

Boiling Point 258.6 - 259.0 °C @ 760 mmHg

Melting Point -34.4 °C @ 760 mmHg

Molar Mass 214.34 g/mol

Density 0.859 - 0.869 g/cm³ @ 25 °C

Refractive Index 1.421 - 1.432 @ 20 °C

Vapor Pressure 0.0136 - 0.014 mmHg @ 25 °C (estimated)

Flash Point 109.44 - 109.6 °C

logP (o/w) 5.371 (estimated)

Water Solubility 1.132 mg/L @ 25 °C (estimated)

Note: The ranges in values reflect data from multiple sources.

Experimental Protocols
The determination of the physical properties of chemical compounds like heptyl hexanoate
follows standardized and rigorous experimental protocols. While specific laboratory reports for

this ester are not publicly detailed, the methodologies are based on established standards such

as those from ASTM International.

1. Determination of Boiling Point

The boiling point of an ester such as heptyl hexanoate is typically determined using methods

like distillation or the Thiele tube method, which are designed to measure the temperature at

which the vapor pressure of the liquid equals the surrounding atmospheric pressure. A

standardized approach for determining the boiling range of esters is outlined in ASTM D7398.

[1][2][3]

Principle: Gas chromatography is used to determine the boiling range distribution. The

sample is injected into a gas chromatograph, and the components are separated based on

their boiling points. The retention time of the compound is correlated with its boiling point.
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Apparatus: A gas chromatograph equipped with a flame ionization detector (FID) and a

capillary column is used.

Procedure:

A calibration mixture with known boiling points is run to establish a retention time versus

boiling point curve.

A small, precise volume of the heptyl hexanoate sample is injected into the gas

chromatograph.

The column temperature is increased at a controlled rate, causing the components to elute

in order of their boiling points.

The detector records the elution of the compound, and its boiling point is determined by

comparing its retention time to the calibration curve.

The atmospheric pressure is recorded at the time of the experiment.

2. Determination of Melting Point

For substances that are solid at room temperature, the melting point is a key indicator of purity.

Since heptyl hexanoate is a liquid at room temperature, its melting point (or freezing point) is

determined by cooling the substance until it solidifies. The ASTM E324 standard test method

describes a common procedure for determining the melting range of organic chemicals.[4][5][6]

Principle: The method involves heating a small, finely powdered sample in a capillary tube

and observing the temperature range from the initial to the final stage of melting. For liquids

at room temperature, the principle is reversed by observing the freezing point upon cooling.

Apparatus: A melting point apparatus with a temperature-controlled block or a Thiele tube

filled with a suitable heat-transfer fluid, a calibrated thermometer, and capillary tubes are

required.

Procedure (for freezing point):

A sample of liquid heptyl hexanoate is placed in a small test tube.
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The tube is slowly cooled, for instance, in a cooling bath.

The sample is gently stirred, and the temperature is monitored with a calibrated

thermometer.

The temperature at which the first crystals appear and the temperature at which the entire

sample solidifies are recorded. This range is reported as the freezing/melting point.

Structure-Property Relationship
The physical properties of heptyl hexanoate are directly related to its molecular structure. The

long alkyl chains of both the hexanoate and heptyl groups result in significant van der Waals

forces, leading to a relatively high boiling point and low water solubility. The ester functional

group introduces polarity, but the dominance of the nonpolar alkyl chains makes the molecule

largely nonpolar.
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Molecular Structure of Heptyl Hexanoate

Physical Properties
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Caption: Relationship between molecular structure and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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such-as-boiling-and-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1593790?utm_src=pdf-custom-synthesis
https://infinitalab.com/astm/astm-d7398-standard-test-method-for-boiling-range-distribution-of-fatty-acid-methyl-esters-fame-in-the-boiling-range-from-100-to-615-c-by-gas-chromatography/
https://store.astm.org/d7398-21.html
https://standards.iteh.ai/catalog/standards/astm/77acc2bd-c137-4a3d-aad0-6a879688f569/astm-d7398-07
https://store.astm.org/e0324-16.html
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://www.en-standard.eu/astm-e0324-23-standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/
https://www.en-standard.eu/astm-e0324-23-standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/
https://www.benchchem.com/product/b1593790#physical-properties-of-heptyl-hexanoate-such-as-boiling-and-melting-point
https://www.benchchem.com/product/b1593790#physical-properties-of-heptyl-hexanoate-such-as-boiling-and-melting-point
https://www.benchchem.com/product/b1593790#physical-properties-of-heptyl-hexanoate-such-as-boiling-and-melting-point
https://www.benchchem.com/product/b1593790#physical-properties-of-heptyl-hexanoate-such-as-boiling-and-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1593790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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